Cas no 2703752-34-3 (9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole)

• Product Name: 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole
• CAS No: 2703752-34-3
• MF: C₁₄H₁₀BrCl₂N
• MW: 343.045900821686
• MDL: MFCD34563737
• CID: 5086317
• PubChem ID: 156588194
• Update Time: 2026-03-02

9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole
• BS-47713
• 2703752-34-3
• 9-(2-bromoethyl)-3,6-dichlorocarbazole
• F76207

• MDL： MFCD34563737
• Inchi： 1S/C14H10BrCl2N/c15-5-6-18-13-3-1-9(16)7-11(13)12-8-10(17)2-4-14(12)18/h1-4,7-8H,5-6H2
• InChI Key： YLIAGFJVIVACTJ-UHFFFAOYSA-N
• SMILES： N1(CCBr)C2=C(C=C(Cl)C=C2)C2=C1C=CC(Cl)=C2

Computed Properties

• Exact Mass: 340.93737g/mol
• Monoisotopic Mass: 340.93737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 4.9Ų

Additional information on 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole

Recent Advances in the Study of 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole (CAS: 2703752-34-3)

The compound 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole (CAS: 2703752-34-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbazole derivative is being explored for its potential applications in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The unique structural features of this compound, including the bromoethyl and dichloro substitutions, make it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole, with an emphasis on optimizing its chemical properties for enhanced biological activity. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the compound's structure and purity. Additionally, computational modeling has been utilized to predict its interaction with biological targets, providing valuable insights into its mechanism of action.

One of the key findings from recent research is the compound's potential as a precursor in the synthesis of more complex molecules with therapeutic applications. For instance, its reactivity has been leveraged to create derivatives that exhibit promising activity against cancer cell lines. Preliminary in vitro studies have demonstrated that certain derivatives of 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole can inhibit the proliferation of cancer cells, suggesting its potential as an anticancer agent.

Further investigations have explored the compound's role in modulating biological pathways. Specifically, it has been shown to interact with key enzymes involved in signal transduction, which could have implications for the treatment of inflammatory and neurodegenerative diseases. These findings highlight the versatility of 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole as a scaffold for drug development.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as solubility, stability, and bioavailability need to be addressed to ensure its efficacy and safety in vivo. Ongoing research is focused on optimizing the compound's pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 9-(2-Bromoethyl)-3,6-dichloro-9H-carbazole (CAS: 2703752-34-3) represents a valuable tool in the quest for new therapeutic agents. Its unique chemical properties and biological activity make it a compelling subject for further study. As research progresses, this compound may pave the way for the development of innovative treatments for a range of diseases, underscoring its importance in the field of chemical biology and pharmaceutical science.